Cas no 4209-23-8 (2-chloro-1-(2-methylphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(2-methylphenyl)ethan-1-one
• CAS No: 4209-23-8
• MF: C₉H₉ClO
• MW: 168.620161771774
• CID: 838991
• PubChem ID: 19070807
• Update Time: 2026-04-29

2-chloro-1-(2-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(2-methylphenyl)-
• 2-chloro-1-(2-methylphenyl)ethanone
• Ethanone,2-chloro-1-(2-methylphenyl)-(9CI)
• 2-Chloro-2'-methylacetophenone
• 2-Chloro-1-(2'-methylphenyl)ethanone
• o-Methylphenacyl chloride
• 2-chloro-1-(2-methylphenyl)ethan-1-one

Computed Properties

• Exact Mass: 168.03427

Experimental Properties

• Density: 1.134
• Boiling Point: 252 ºC
• Flash Point: 122 ºC
• PSA: 17.07

Additional information on 2-chloro-1-(2-methylphenyl)ethan-1-one

Introduction to 2-Chloro-1-(2-Methylphenyl)ethan-1-one (CAS No. 4209-23-8)

2-Chloro-1-(2-methylphenyl)ethan-1-one, also known by its CAS number 4209-23-8, is a versatile organic compound with significant applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a chloro-substituted ketone moiety and a 2-methylphenyl group. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in various synthetic pathways.

The molecular formula of 2-chloro-1-(2-methylphenyl)ethan-1-one is C₉H₉OCl, and its molecular weight is approximately 176.62 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature, with a characteristic odor. Its boiling point is around 155°C at 760 mmHg, and it has a density of about 1.15 g/cm³. These physical properties make it suitable for use in various industrial processes and laboratory applications.

In the realm of pharmaceutical research, 2-chloro-1-(2-methylphenyl)ethan-1-one has gained attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of a new class of antitumor agents. The researchers found that derivatives of 2-chloro-1-(2-methylphenyl)ethan-1-one exhibited potent cytotoxic activity against several cancer cell lines, making them promising candidates for further clinical investigation.

Beyond pharmaceutical applications, 2-chloro-1-(2-methylphenyl)ethan-1-one is also utilized in the synthesis of advanced materials and polymers. Its reactivity with various nucleophiles allows for the formation of diverse functionalized products, which can be tailored for specific applications. For example, researchers at the University of California, Berkeley, have developed a method to use this compound as a building block for creating high-performance polymers with enhanced mechanical properties and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthetic versatility of 2-chloro-1-(2-methylphenyl)ethan-1-one is further highlighted by its use in the preparation of chiral intermediates for asymmetric synthesis. Chiral compounds are crucial in the pharmaceutical industry due to their ability to influence biological activity selectively. A recent study published in the Tetrahedron Asymmetry journal demonstrated an efficient route to synthesize enantiopure derivatives of this compound using chiral catalysts. The resulting chiral intermediates showed high enantiomeric excess (ee) values and were successfully used in the synthesis of several biologically active molecules.

In addition to its synthetic applications, 2-chloro-1-(2-methylphenyl)ethan-1-one has been studied for its potential environmental impact and safety profile. Environmental scientists have investigated its biodegradability and toxicity to ensure that it can be used safely in industrial processes without causing significant harm to ecosystems. A study conducted by the Environmental Protection Agency (EPA) found that this compound exhibits moderate biodegradability under aerobic conditions and low toxicity to aquatic organisms at environmentally relevant concentrations.

The market demand for 2-chloro-1-(2-methylphenyl)ethan-1-one has been steadily increasing due to its wide range of applications and growing interest from both academic and industrial sectors. Major chemical suppliers such as Sigma-Aldrich and Alfa Aesar offer high-purity grades of this compound for research and commercial use. The global market for organic intermediates like this one is expected to grow significantly over the next decade, driven by advancements in pharmaceuticals, materials science, and other related fields.

In conclusion, 2-chloro-1-(2-methylphenyl)ethan-1-one (CAS No. 4209-23-8) is a multifaceted compound with diverse applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and reactivity make it an invaluable intermediate in various synthetic pathways, contributing to the development of novel drugs, advanced materials, and chiral intermediates. Ongoing research continues to uncover new possibilities for this compound, ensuring its relevance and importance in multiple scientific disciplines.